![molecular formula C19H24N6O4 B254008 Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B254008.png)
Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate, also known as MRS2500, is a potent and selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a G protein-coupled receptor that is activated by extracellular nucleotides, such as ATP and ADP. The P2Y1 receptor is involved in a variety of physiological processes, including platelet aggregation, vasoconstriction, and neurotransmission. MRS2500 has been used extensively in scientific research to investigate the role of the P2Y1 receptor in these processes.
Mechanism of Action
Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate acts as a competitive antagonist at the P2Y1 receptor. When this compound binds to the receptor, it prevents the binding of extracellular nucleotides, such as ATP and ADP. This results in a decrease in intracellular calcium signaling and downstream physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In platelets, this compound inhibits ADP-induced aggregation and thrombus formation. In the vasculature, this compound inhibits vasoconstriction and regulates blood pressure. In the brain, this compound has been shown to modulate synaptic plasticity and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its high selectivity for the P2Y1 receptor. This allows researchers to specifically investigate the role of this receptor in various physiological processes. However, one limitation of using this compound is its relatively low potency compared to other P2Y1 receptor antagonists. This may require the use of higher concentrations of this compound in some experiments.
Future Directions
There are several future directions for research involving Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate. One area of interest is the role of the P2Y1 receptor in cancer progression and metastasis. Another area of interest is the development of more potent and selective P2Y1 receptor antagonists for use in both preclinical and clinical studies. Additionally, the use of this compound in combination with other drugs or therapies may provide new insights into the role of the P2Y1 receptor in various disease states.
Synthesis Methods
Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate can be synthesized using a variety of methods. One common method involves the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with 4-(2-aminoethyl)phenol to form a quinone imine intermediate. This intermediate is then reacted with diethyl oxalate to form the desired product, this compound. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
Methyl 7-{4-[2-(diethylamino)-2-oxoethoxy]phenyl}-5-methyl-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate has been used extensively in scientific research to investigate the role of the P2Y1 receptor in various physiological processes. For example, this compound has been used to study platelet aggregation and thrombus formation, as well as the regulation of blood pressure and vascular tone. This compound has also been used to investigate the role of the P2Y1 receptor in neurotransmission and synaptic plasticity in the brain.
properties
Molecular Formula |
C19H24N6O4 |
---|---|
Molecular Weight |
400.4 g/mol |
IUPAC Name |
methyl 7-[4-[2-(diethylamino)-2-oxoethoxy]phenyl]-5-methyl-1,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C19H24N6O4/c1-5-24(6-2)15(26)11-29-14-9-7-13(8-10-14)17-16(18(27)28-4)12(3)20-19-21-22-23-25(17)19/h7-10,17H,5-6,11H2,1-4H3,(H,20,21,23) |
InChI Key |
GLVFESLSFSTAFG-UHFFFAOYSA-N |
Isomeric SMILES |
CCN(CC)C(=O)COC1=CC=C(C=C1)C2C(=C(N=C3N2NN=N3)C)C(=O)OC |
SMILES |
CCN(CC)C(=O)COC1=CC=C(C=C1)C2C(=C(N=C3N2NN=N3)C)C(=O)OC |
Canonical SMILES |
CCN(CC)C(=O)COC1=CC=C(C=C1)C2C(=C(NC3=NN=NN23)C)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.